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Compound of Interest

Compound Name:
Tetramethylammonium acetate

hydrate

Cat. No.: B2566039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

tetramethylammonium acetate hydrate. The information is curated for professionals in

research, scientific, and drug development fields, with a focus on quantitative data,

experimental methodologies, and logical workflows.

Core Physical and Chemical Properties
Tetramethylammonium acetate hydrate is a quaternary ammonium salt that exists in various

states of hydration. Its properties can vary slightly depending on the number of water

molecules present in the crystal structure. The monohydrate is a commonly referenced form.
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Property Data Citations

Chemical Name
Tetramethylammonium acetate

hydrate
[1]

Synonyms

TMAA hydrate, N,N,N-

Trimethylmethanaminium

acetate hydrate

[2]

Appearance
White to off-white crystalline

solid or powder.[3]
[3]

Molecular Formula
C₆H₁₅NO₂·xH₂O (General)

C₆H₁₇NO₃ (Monohydrate)
[4][5]

Molecular Weight
133.19 g/mol (Anhydrous)

151.21 g/mol (Monohydrate)
[6][7][8]

Melting Point

Reported as 184 °C with

decomposition for the

anhydrous form.[6][9][10] The

hydrate's melting point is

influenced by the loss of water

upon heating.

[6][9][10]

Solubility

Highly soluble in water.[9][11]

Soluble in polar organic

solvents such as methanol and

ethanol.[11] Limited solubility

in non-polar solvents.[11]

[9][11]

Hygroscopicity
Hygroscopic, readily absorbs

moisture from the air.[9]
[9]

CAS Number
10581-12-1 (Anhydrous)

1266615-86-4 (Hydrate)
[6][12]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of

tetramethylammonium acetate hydrate are not extensively published. However, standard
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methodologies for hygroscopic and hydrated compounds are applicable.

Synthesis of Tetramethylammonium Acetate
A general procedure for the synthesis of tetramethylammonium acetate involves the reaction of

tetramethylammonium hydroxide with glacial acetic acid.[2]

Materials:

Tetramethylammonium hydroxide (e.g., 25% solution in methanol)

Glacial acetic acid

Methanol

Diethyl ether

Procedure:

Dissolve equimolar amounts of glacial acetic acid and tetramethylammonium hydroxide in

methanol.

Stir the reaction mixture at a moderately elevated temperature (e.g., 40°C) for several hours.

[2]

After the reaction is complete, filter the solution.

Remove the solvent using a rotary evaporator, which will likely result in a viscous oil that

gradually solidifies.[2]

Remove any residual solvent under high vacuum to yield the solid product.[2]

Wash the resulting white solid with diethyl ether and dry under vacuum.[2]

Determination of Melting Point
The melting point of tetramethylammonium acetate hydrate can be determined using a

standard capillary melting point apparatus. Given its hygroscopic nature and the potential for

dehydration, careful sample preparation is crucial.
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Materials:

Tetramethylammonium acetate hydrate

Capillary tubes

Melting point apparatus

Procedure:

Ensure the tetramethylammonium acetate hydrate sample is finely powdered.

Quickly pack the dry sample into a capillary tube to a height of 2-3 mm.

If the sample is particularly hygroscopic, the open end of the capillary tube can be sealed.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample at a controlled rate. A slower heating rate (e.g., 1-2 °C per minute) near the

expected melting point will yield a more accurate reading.

Record the temperature at which the first droplet of liquid appears and the temperature at

which the entire sample becomes a clear liquid. This range represents the melting point.

Note any decomposition (e.g., color change, gas evolution).

Determination of Solubility
The solubility of tetramethylammonium acetate hydrate can be determined by preparing a

saturated solution and measuring the concentration of the dissolved salt.

Materials:

Tetramethylammonium acetate hydrate

Solvent (e.g., water, ethanol)

Stir plate and stir bar

Constant temperature bath
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Analytical balance

Filtration apparatus (e.g., syringe filter)

Means of analysis (e.g., gravimetric analysis, titration)

Procedure:

Add an excess amount of tetramethylammonium acetate hydrate to a known volume of

the solvent in a sealed container.

Place the container in a constant temperature bath and stir the mixture for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully extract a known volume of the supernatant (the saturated solution) using a filtered

syringe to avoid transferring any solid particles.

Determine the mass of the extracted solution.

Evaporate the solvent from the extracted solution and weigh the remaining solid residue.

Calculate the solubility in terms of grams of solute per 100 grams of solvent or moles of

solute per liter of solution.

Logical Workflow Diagram
The following diagram illustrates a logical workflow for the synthesis and subsequent

characterization of the physical properties of tetramethylammonium acetate hydrate.
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Workflow for Synthesis and Characterization of Tetramethylammonium Acetate Hydrate

Synthesis
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Caption: Synthesis and physical characterization workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2566039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2566039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

